5-(3-(Trifluoromethyl)-3H-diazirin-3-yl)-2-methoxybenzaldehyde
Overview
Description
The compound “5-(3-(Trifluoromethyl)-3H-diazirin-3-yl)-2-methoxybenzaldehyde” is a complex organic molecule. It contains a trifluoromethyl group, which is a functional group with the formula -CF3 . The trifluoromethyl group is often used in pharmaceuticals and drugs due to its unique properties .
Chemical Reactions Analysis
The chemical reactions involving trifluoromethyl groups are diverse and depend on the specific compound and conditions . Trifluoromethyl groups can be used to adjust the steric and electronic properties of a lead compound, or to protect a reactive methyl group from metabolic oxidation .Scientific Research Applications
Drug Development and Pharmacology
The trifluoromethyl group in compounds like 5-(3-(Trifluoromethyl)-3H-diazirin-3-yl)-2-methoxybenzaldehyde is known to significantly affect pharmaceutical growth. This compound can be used in the development of new drugs, where the trifluoromethyl group may enhance the biological activity or stability of the drug . The unique chemical structure could be pivotal in creating medications with improved efficacy and reduced side effects.
Future Directions
The use of trifluoromethyl groups in organic compounds is a growing field of research, with many potential future applications in pharmaceuticals, agrochemicals, and functional materials . The development of new methods for the synthesis and application of trifluoromethyl-containing compounds is an important area of ongoing research .
Mechanism of Action
Target of action
Compounds with a trifluoromethyl group are often used in pharmaceuticals and can interact with a variety of biological targets .
Mode of action
Without specific information on this compound, it’s difficult to determine its exact mode of action. The trifluoromethyl group is often used to enhance the lipophilicity and metabolic stability of pharmaceuticals, which can affect how they interact with their targets .
Biochemical pathways
Again, without specific information, it’s hard to say which biochemical pathways this compound might affect. Many drugs with a trifluoromethyl group have been found to exhibit various pharmacological activities .
Pharmacokinetics
The trifluoromethyl group can enhance the metabolic stability of pharmaceuticals .
Result of action
Compounds with a trifluoromethyl group have been found to exhibit various pharmacological activities .
Action environment
The trifluoromethyl group can enhance the metabolic stability of pharmaceuticals, which might make them more resistant to environmental factors .
properties
IUPAC Name |
2-methoxy-5-[3-(trifluoromethyl)diazirin-3-yl]benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3N2O2/c1-17-8-3-2-7(4-6(8)5-16)9(14-15-9)10(11,12)13/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKJNGFVKBNJCOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2(N=N2)C(F)(F)F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-(Trifluoromethyl)-3H-diazirin-3-yl)-2-methoxybenzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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